Cas no 941-57-1 (1,3-benzothiazole-2-sulfonic acid)

• Product Name: 1,3-benzothiazole-2-sulfonic acid
• CAS No: 941-57-1
• MF: C₇H₅NO₃S₂
• MW: 215.249499082565
• MDL: MFCD00477356
• CID: 815847
• PubChem ID: 30647
• Update Time: 2025-11-01

1,3-benzothiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzothiazole-2-sulfonic acid
• 1,3-Benzothiazole-2-sulfonic acid
• 2-Benzothiazolesulfonicacid(6CI,7CI,8CI,9CI)
• 2-Benzothiazolesulfonic acid
• benzo[d]thiazole-2-sulfonic acid
• Benzothiazol-2-sulfonsaeure
• benzothiazole-2-sulfonate
• benzothiazole-2-sulphonic acid
• benzothiazolesulfonic acid
• Benzothiazolyl-(2)-sulfonsaeure
• sulfobenzothiazole
• 1-Benzothiazolesulfonic acid (3CI)
• 1,3-benzothiazole-2-sulonic acid
• starbld0003839
• 1,3-Benzothiazole-2-sulfonic Acid; 2-Benzothiazolesulfonic acid; 1-Benzothiazolesulfonic acid (3CI); 1,3-Benzothiazole-2-sulfonic acid
• F77242
• benzthiazoline sulfonic acid
• AKOS000313321
• Q63396458
• Z57069969
• SCHEMBL329578
• DB-229870
• 941-57-1
• EN300-2009290
• NS00010634
• CHEMBL4787785
• 2-Benzothiazolsulfonic acid
• DTXSID80240528
• CHEBI:190965
• 1,3-benzothiazole-2-sulfonic acid

• MDL： MFCD00477356
• Inchi： 1S/C7H5NO3S2/c9-13(10,11)7-8-5-3-1-2-4-6(5)12-7/h1-4H,(H,9,10,11)
• InChI Key： ZCXGMSGCBDSEOY-UHFFFAOYSA-N
• SMILES： O=S(C1SC2C(=CC=CC=2)N=1)(O)=O

Computed Properties

• Exact Mass: 214.97100
• Monoisotopic Mass: 214.97108537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.88000
• LogP: 2.62380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,3-benzothiazole-2-sulfonic acid

Comprehensive Overview of 1,3-Benzothiazole-2-sulfonic Acid (CAS No. 941-57-1): Properties, Applications, and Innovations

1,3-Benzothiazole-2-sulfonic acid (CAS No. 941-57-1) is a sulfur-containing heterocyclic compound that has garnered significant attention in industrial and research applications due to its unique chemical properties. This benzothiazole derivative is characterized by a fused benzene and thiazole ring system, functionalized with a sulfonic acid group at the 2-position. Its molecular formula is C₇H₅NO₃S₂, and it exhibits notable solubility in polar solvents, making it versatile for synthetic chemistry and material science.

In recent years, the demand for sulfonic acid derivatives like 1,3-benzothiazole-2-sulfonic acid has surged, driven by their role in corrosion inhibitors, dye intermediates, and pharmaceutical precursors. Researchers are particularly interested in its potential for green chemistry applications, aligning with global trends toward sustainable industrial processes. A common query in scientific forums is: "How does 1,3-benzothiazole-2-sulfonic acid compare to other sulfonated heterocycles in catalytic efficiency?" Studies suggest its electron-withdrawing sulfonic group enhances reactivity in acid-catalyzed reactions.

The compound’s thermal stability and chelating ability have also made it a candidate for advanced materials. For instance, it is explored in the design of polymeric sensors and ion-exchange membranes, addressing growing interest in energy storage solutions and water purification technologies. Users frequently search for "CAS 941-57-1 solubility data" or "benzothiazole sulfonic acid synthesis optimization," reflecting practical concerns in lab-scale production.

From a synthetic perspective, 1,3-benzothiazole-2-sulfonic acid is often prepared via sulfonation of 2-mercaptobenzothiazole, a process scrutinized for yield improvement. Innovations like microwave-assisted synthesis have reduced reaction times, a topic trending in organic chemistry circles. Environmental considerations are another hotspot, with searches such as "biodegradability of benzothiazole sulfonates" highlighting eco-conscious research directions.

In summary, 1,3-benzothiazole-2-sulfonic acid (CAS No. 941-57-1) bridges fundamental chemistry and cutting-edge applications. Its adaptability in material science, catalysis, and sustainable chemistry ensures its relevance in both academic and industrial settings. As interest grows in high-performance additives and functionalized heterocycles, this compound remains a focal point for innovation.